Cas no 5838-00-6 (Dimethyl(trifluoromethyl)malonate)

• Product Name: Dimethyl(trifluoromethyl)malonate
• CAS No: 5838-00-6
• MF: C₆H₇F₃O₄
• MW: 200.112592935562
• CID: 85464
• PubChem ID: 201364
• Update Time: 2025-10-31

Dimethyl(trifluoromethyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl(trifluoromethyl)malonate
• dimethyl 2-(trifluoromethyl)propanedioate
• dimethyl 2-trifluoromethylmalonate
• dimethyl trifluoromethylmalonate
• Dimethyl-trifluormethyl-malonat
• Trifluormethyl-malonsaeure-dimethylester
• Trifluoromethylmalonsaeure-dimethylester
• dimethyl (trifluoromethyl)malonate
• SB13842
• BRN 1872705
• 5838-00-6
• 2-(Trifluoromethyl)malonic acid dimethyl ester
• CS-0056395
• DIMETHYL 2-(TRIFLUOROMETHYL)MALONATE
• Malonic acid, (trifluoromethyl)-, dimethyl ester
• AMY37077
• DTXSID20207094
• (Trifluoromethyl)malonic acid dimethyl ester
• FT-0646354
• Dimethyl (trifluoromethyl)propanedioate
• AKOS017547801
• 2-Trifluoromethyl-malonic acid dimethyl ester
• 1,3-DIMETHYL 2-(TRIFLUOROMETHYL)PROPANEDIOATE
• SCHEMBL1241162
• Propanedioic acid, (trifluoromethyl)-, dimethyl ester

• Inchi： 1S/C6H7F3O4/c1-12-4(10)3(5(11)13-2)6(7,8)9/h3H,1-2H3
• InChI Key： ICCFDUWNCARZAE-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)C(=O)OC)(F)F

Computed Properties

• Exact Mass: 200.03000
• Monoisotopic Mass: 200.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.322
• Boiling Point: 172.7°Cat760mmHg
• Flash Point: 57.2°C
• Refractive Index: 1.365
• PSA: 52.60000
• LogP: 0.51090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dimethyl(trifluoromethyl)malonate

Comprehensive Guide to Dimethyl(trifluoromethyl)malonate (CAS No. 5838-00-6): Properties, Applications, and Industry Trends

Dimethyl(trifluoromethyl)malonate (CAS No. 5838-00-6) is a highly versatile fluorinated organic compound widely used in pharmaceuticals, agrochemicals, and specialty materials. Its unique molecular structure, featuring a trifluoromethyl group and two ester functionalities, makes it a valuable building block for synthesizing complex molecules. The compound's CAS number 5838-00-6 is frequently searched in chemical databases, reflecting its industrial significance.

In recent years, the demand for fluorinated compounds like Dimethyl(trifluoromethyl)malonate has surged due to their enhanced metabolic stability and lipophilicity in drug design. Researchers often inquire about "synthesis methods for 5838-00-6" or "Dimethyl(trifluoromethyl)malonate applications in medicinal chemistry," highlighting its role in developing protease inhibitors and antiviral agents. The compound's ester groups allow for diverse derivatization, enabling precise molecular modifications.

From an environmental perspective, sustainable production of fluorinated malonates has become a hot topic. Manufacturers are optimizing catalytic processes to reduce energy consumption while maintaining high yields of CAS 5838-00-6. Analytical techniques such as GC-MS and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards. Users frequently search for "purity specifications for Dimethyl(trifluoromethyl)malonate" or "5838-00-6 solubility data," underscoring the need for reliable technical documentation.

The compound's reactivity in Michael additions and nucleophilic substitutions makes it indispensable in fine chemical synthesis. Industry forums often discuss "scaling up Dimethyl(trifluoromethyl)malonate reactions" or "alternative solvents for 5838-00-6 processing," reflecting practical challenges in large-scale applications. Recent patents reveal innovative uses in OLED materials and liquid crystal formulations, expanding its utility beyond traditional sectors.

Storage and handling recommendations for Dimethyl(trifluoromethyl)malonate emphasize moisture-sensitive properties, with searches like "stability of CAS 5838-00-6 under nitrogen" being common. Regulatory databases confirm its approval under major chemical inventories, though users should verify regional compliance. As green chemistry gains traction, the development of biodegradable fluorinated analogs may influence future demand for this compound.

In summary, Dimethyl(trifluoromethyl)malonate (CAS No. 5838-00-6) remains a cornerstone in modern synthetic chemistry, bridging academic research and industrial innovation. Its evolving applications in drug discovery and advanced materials ensure continued relevance, while sustainability trends drive process improvements. Technical queries about "5838-00-6 spectral data" or "suppliers of high-purity Dimethyl(trifluoromethyl)malonate" reflect the compound's multifaceted importance across scientific disciplines.